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Cat. No.: B15342902

Dicyclopropylethanedione: A Technical
Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dicyclopropylethanedione, also known as 1,2-dicyclopropylethane-1,2-dione, is a diketone
featuring two cyclopropyl groups attached to an ethanedione backbone. This document
provides a concise technical summary of its fundamental chemical properties. At present,
detailed experimental protocols for its synthesis and comprehensive data on its biological
activity are not extensively documented in publicly accessible literature.

Chemical and Physical Properties

Dicyclopropylethanedione is characterized by the chemical formula C8H1002 and a
molecular weight of 138.16 g/mol .[1] Its structure consists of a central 1,2-dione (alpha-
diketone) moiety flanked by two cyclopropyl rings.

Table 1: Physicochemical Data for Dicyclopropylethanedione

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b15342902?utm_src=pdf-interest
https://www.benchchem.com/product/b15342902?utm_src=pdf-body
https://www.benchchem.com/product/b15342902?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/16356730/
https://www.benchchem.com/product/b15342902?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15342902?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Molecular Formula C8H1002 [1]
Molecular Weight 138.16 g/mol [1]
1,2-dicyclopropylethane-1,2-
IUPAC Name ) yelopropy
dione
CAS Number 15940-88-2
Synthesis

Detailed, step-by-step experimental protocols for the synthesis of dicyclopropylethanedione
are not readily available in the surveyed literature. However, a potential synthetic route has
been suggested starting from ethyl cyclopropylcarboxylate. This proposed pathway involves a
multi-step reaction utilizing thionyl chloride and sodium, conducted in diethyl ether. Further
investigation into the primary literature is required to establish a reproducible experimental
protocol.

Biological Activity and Signaling Pathways

As of the date of this document, there is no specific information available in the public domain
regarding the biological activity or associated signaling pathways of
dicyclopropylethanedione. Research into related compounds, such as various diketone
derivatives, has explored a range of biological activities; however, these findings cannot be
directly extrapolated to dicyclopropylethanedione without specific experimental validation.

Experimental Workflow for Future Investigation

Given the lack of detailed information, a logical workflow for future research on
dicyclopropylethanedione would involve the key stages of synthesis, purification, and
subsequent biological screening.
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Logical Workflow for Dicyclopropylethanedione Research
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Caption: Proposed research workflow for dicyclopropylethanedione.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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